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Compound of Interest

Compound Name: Venlafaxine-d6

Cat. No.: B1429546

For researchers, scientists, and drug development professionals engaged in the quantitative
analysis of venlafaxine, the use of a stable isotope-labeled internal standard is crucial for
achieving accurate and reliable results. This guide provides an in-depth overview of
commercially available Venlafaxine-d6 reference standards, their key characteristics, and a
detailed protocol for their application in bioanalytical methods.

Venlafaxine-d6, a deuterated analog of the antidepressant venlafaxine, is widely employed as
an internal standard in mass spectrometry-based assays. Its near-identical physicochemical
properties to the parent drug allow it to effectively compensate for variability during sample
preparation and analysis, a critical factor in complex biological matrices.[1][2]

Commercial Suppliers and Product Specifications

Several reputable suppliers offer Venlafaxine-d6 reference standards in various formats to suit
diverse experimental needs. The products are typically available as solutions in methanol or as
a neat solid, with certified concentrations and purity levels. Below is a summary of offerings
from prominent suppliers.
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. Product CAS Molecular .
Supplier Purity Format
Name Number Formula
Cerilliant ) )
o ] Venlafaxine- 1062606-12- C17H21D6NO2 1.0 mg/mL in
(MilliporeSig
D6 HCI 5 * HCI Methanol[3]
ma)
Venlafaxine- 1062606-12- C17H21:DeNO2 100 pg/mL in
D6 HCI 5 * HCI Methanol[4]
Venlafaxine-
Cayman dé 1062606-12- C17H21DeNO2 ]
] ] >98% Neat Solid[5]
Chemical (hydrochlorid 5 « HCI
e)
D,L-
LGC ] 1020720-02- ]
Venlafaxine- Ci17H21DsNO2  >95% (HPLC) Neat Solid
Standards
dé
Venlafaxine-
MedchemExp C17H21DeNO2 )
deé Solid[6][7]
ress ) * HCI
hydrochloride
Pharmaffiliate  Venlafaxine
D6 940297-06-3 C17H21DsNO2 -[8]
s

Note: Purity and other specifications are subject to batch-specific certificates of analysis (CoA),
which should be consulted for the most accurate information.

Experimental Protocol: Quantification of Venlafaxine
in Plasma using Venlafaxine-d6

The following protocol outlines a typical solid-phase extraction (SPE) and ultra-performance
liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) method for the
quantification of venlafaxine in rat plasma, using Venlafaxine-d6 as an internal standard. This
method is a synthesized representation of established procedures.[1][9]

1. Preparation of Standard and Working Solutions:
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Primary Stock Solutions: Prepare individual stock solutions of venlafaxine and Venlafaxine-
d6 in methanol at a concentration of 1 mg/mL.

Working Standard Solutions: Serially dilute the venlafaxine stock solution with a 50:50
mixture of methanol and water to prepare working standards for the calibration curve.

Internal Standard Working Solution: Dilute the Venlafaxine-d6é stock solution to a
concentration of 50 pg/mL with the same diluent.[9]

. Sample Preparation (Solid-Phase Extraction):

To 300 pL of plasma sample (blank, calibration standard, or unknown), add 20 uL of the 50
png/mL Venlafaxine-d6 internal standard working solution and vortex to mix.[9]

Condition an appropriate SPE cartridge (e.g., OASIS HLB) with 1 mL of methanol followed
by 1 mL of deionized water.[9]

Load the plasma sample onto the conditioned SPE cartridge.
Wash the cartridge with 1 mL of 5% methanol in water.
Elute the analytes with 1 mL of methanol.
Evaporate the eluate to dryness under a stream of nitrogen at approximately 40°C.
Reconstitute the residue in 200 pL of the mobile phase.
. UPLC-MS/MS Analysis:

Chromatographic Column: ACQUITY UPLC® BEH Shield RP18 (1.7 pm, 100 mm x 2.1 mm)
or equivalent.[9]

Mobile Phase: An isocratic elution with a mixture of acetonitrile and water (containing 2 mM
ammonium acetate) at a ratio of 80:20 (v/v) is often effective.[9]

Flow Rate: 0.3 mL/min.[9]

Injection Volume: 7 pL.[9]
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e Mass Spectrometry: Employ a tandem mass spectrometer with an electrospray ionization
(ESI) source operating in positive ion and multiple reaction monitoring (MRM) mode.

 MRM Transitions:
o Venlafaxine: m/z 278.3 - 121.08[9]
o O-desmethylvenlafaxine (active metabolite): m/z 264.2 — 107.1[9]
o Venlafaxine-d6: m/z 284.4 — 121.0[9]

4. Data Analysis:

Quantify venlafaxine in the unknown samples by constructing a calibration curve from the peak
area ratios of the analyte to the internal standard in the calibration samples.

Diagrams
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Caption: Bioanalytical workflow for venlafaxine quantification.
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Caption: Logical relationship in internal standard-based quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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